Cas no 1054552-27-0 (2-Chloro-4-fluoronicotinonitrile)

• Product Name: 2-Chloro-4-fluoronicotinonitrile
• CAS No: 1054552-27-0
• MF: C₆H₂ClFN₂
• MW: 156.54488325119
• MDL: MFCD27996745
• CID: 1095328
• Update Time: 2025-10-28

2-Chloro-4-fluoronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoronicotinonitrile
• 2-chloro-4-fluoropyridine-3-carbonitrile
• AK150637
• FCH2518462
• AX8287658
• 3-Pyridinecarbonitrile, 2-chloro-4-fluoro-

• MDL： MFCD27996745
• Inchi： 1S/C6H2ClFN2/c7-6-4(3-9)5(8)1-2-10-6/h1-2H
• InChI Key： XMUFUJWMNQTQML-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Chloro-4-fluoronicotinonitrile

2-Chloro-4-fluoronicotinonitrile (CAS No. 1054552-27-0): An Overview and Recent Developments

2-Chloro-4-fluoronicotinonitrile (CAS No. 1054552-27-0) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique chloro, fluoro, and cyano substituents, exhibits a range of interesting properties that make it a valuable building block in various applications.

The molecular structure of 2-Chloro-4-fluoronicotinonitrile consists of a pyridine ring with a chlorine atom at the 2-position, a fluorine atom at the 4-position, and a cyano group at the 3-position. This specific arrangement of functional groups imparts distinct chemical reactivity and physical properties to the molecule, making it an attractive candidate for synthetic transformations and functional material design.

In recent years, significant advancements have been made in the synthesis and application of 2-Chloro-4-fluoronicotinonitrile. One notable area of research involves its use as an intermediate in the synthesis of pharmaceuticals. The presence of the cyano group can be readily converted into other functional groups, such as carboxylic acids or amides, which are common moieties in drug molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the successful conversion of 2-Chloro-4-fluoronicotinonitrile into a series of novel antiviral agents with promising activity against influenza viruses.

Beyond pharmaceutical applications, 2-Chloro-4-fluoronicotinonitrile has also shown potential in the development of functional materials. The combination of chlorine and fluorine substituents provides unique electronic properties that can be exploited in the design of organic semiconductors and photovoltaic materials. Research conducted at the University of California, Berkeley, highlighted the use of this compound as a precursor for synthesizing high-performance organic photovoltaic materials with enhanced light absorption and charge transport properties.

The synthetic accessibility of 2-Chloro-4-fluoronicotinonitrile has been improved through various methodologies. One approach involves the direct fluorination of 2-chloronicotinonitrile using selective fluorination reagents such as Selectfluor. This method offers high regioselectivity and yield, making it suitable for large-scale production. Another notable synthetic route involves the reaction of 3-cyanopyridine with chlorofluoromethane in the presence of a suitable catalyst, which provides an efficient pathway to access this valuable intermediate.

The environmental impact and safety profile of 2-Chloro-4-fluoronicotinonitrile have also been evaluated. Studies have shown that this compound is stable under normal conditions and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be taken during handling and storage to ensure worker safety and environmental protection.

In conclusion, 2-Chloro-4-fluoronicotinonitrile (CAS No. 1054552-27-0) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an essential building block for developing novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.